Cas no 2172230-28-1 (3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 2172230-28-1
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 6276495
• PubChem ID: 165508438
• Update Time: 2025-05-22

3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde
• 2172230-28-1
• EN300-1292958

• Inchi： 1S/C12H11ClN2O/c1-8-6-15(9(2)14-8)12-10(7-16)4-3-5-11(12)13/h3-7H,1-2H3
• InChI Key： RJIICSKBQNCZBC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1N1C=C(C)N=C1C

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde

3-Chloro-2-(2,4-Dimethyl-1H-Imidazol-1-yl)Benzaldehyde: A Comprehensive Overview

The compound 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 2172230-28-1) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of imidazole derivatives, which have garnered significant attention in the fields of pharmacology, materials science, and chemical synthesis. The imidazole ring in this molecule is a key structural feature, contributing to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde as a precursor for the synthesis of advanced materials. Researchers have explored its role in the development of novel polymers and coordination compounds. For instance, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been extensively investigated. These frameworks exhibit exceptional properties such as high surface area and selective adsorption capabilities, making them ideal for gas storage and catalytic applications.

In the pharmaceutical industry, 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde has shown promise as an intermediate in drug design. Its imidazole moiety is known to exhibit bioisosteric properties, which can be exploited to enhance drug efficacy and reduce side effects. Recent findings suggest that derivatives of this compound may possess anti-inflammatory and antioxidant activities, opening new avenues for therapeutic development.

The synthesis of 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde involves a multi-step process that typically begins with the preparation of the imidazole ring. This is followed by alkylation or acylation reactions to introduce the benzaldehyde group. The chlorination step is critical in determining the compound's reactivity and stability. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity.

From an environmental perspective, understanding the degradation pathways of 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-yl)benzaldehyde is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes hydrolytic cleavage under specific pH conditions, releasing less harmful byproducts. However, further research is needed to evaluate its long-term persistence in natural environments and potential bioaccumulation risks.

In conclusion, 3-chloro-2-(2,4-dimethyl-1H-imidazol-1-ylium-benzaldehyde) (CAS No. 2172230 8 9) stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry research. As scientific advancements continue to unfold, this compound is likely to play an even more significant role in shaping future innovations.